2-(2-methoxyethylamino)-N-(3-methoxypropyl)benzenesulfonamide

• IUPAC Name: 2-(2-methoxyethylamino)-N-(3-methoxypropyl)benzenesulfonamide
• InChI: InChI=1S/C13H22N2O4S/c1-18-10-5-8-15-20(16,17)13-7-4-3-6-12(13)14-9-11-19-2/h3-4,6-7,14-15H,5,8-11H2,1-2H3
• InChI Key: ZSPSGRKNIBURMX-UHFFFAOYSA-N
• Canonical SMILES: COCCCNS(=O)(=O)C1=CC=CC=C1NCCOC
• Molecular Formula: C13H22N2O4S
• Molecular Weight: 302.39 g/mol

Description

2-(2-methoxyethylamino)-N-(3-methoxypropyl)benzenesulfonamide, also known as EMA401, is a small molecule drug that has been developed as a potential treatment for chronic pain. Chronic pain is a major health problem that affects millions of people worldwide, and current treatments are often ineffective or associated with significant side effects. EMA401 has shown promise in preclinical and early clinical studies, and its mechanism of action is distinct from existing pain medications.

Mechanism of Action

2-(2-methoxyethylamino)-N-(3-methoxypropyl)benzenesulfonamide acts by inhibiting the activity of a specific subtype of the P2X3 receptor, which is involved in the transmission of pain signals in the nervous system. By blocking this receptor, 2-(2-methoxyethylamino)-N-(3-methoxypropyl)benzenesulfonamide reduces the transmission of pain signals and can alleviate chronic pain.
Biochemical and Physiological Effects:
2-(2-methoxyethylamino)-N-(3-methoxypropyl)benzenesulfonamide has been shown to have a favorable safety profile in preclinical and clinical studies. It is well-tolerated and does not appear to produce significant side effects. In addition to its pain-relieving effects, 2-(2-methoxyethylamino)-N-(3-methoxypropyl)benzenesulfonamide has been shown to have anti-inflammatory properties and may have potential in treating other conditions associated with inflammation.

Advantages and Limitations for Lab Experiments

2-(2-methoxyethylamino)-N-(3-methoxypropyl)benzenesulfonamide has several advantages for use in lab experiments. It is a small molecule drug that can be easily synthesized and modified, allowing for the development of analogs with improved properties. It has a well-defined mechanism of action and has been extensively studied in preclinical models. However, one limitation of 2-(2-methoxyethylamino)-N-(3-methoxypropyl)benzenesulfonamide is that its efficacy may be limited to certain types of chronic pain, and further studies are needed to determine its potential for treating other types of pain.

Future Directions

There are several potential future directions for research on 2-(2-methoxyethylamino)-N-(3-methoxypropyl)benzenesulfonamide. One area of interest is the development of analogs with improved pharmacological properties, such as increased potency or longer duration of action. Another area of interest is the investigation of 2-(2-methoxyethylamino)-N-(3-methoxypropyl)benzenesulfonamide in combination with other pain medications, to determine whether it can enhance the efficacy of existing treatments. Finally, further studies are needed to determine the potential of 2-(2-methoxyethylamino)-N-(3-methoxypropyl)benzenesulfonamide for treating other types of chronic pain, such as cancer-related pain or fibromyalgia.

Synthesis Methods

2-(2-methoxyethylamino)-N-(3-methoxypropyl)benzenesulfonamide can be synthesized using a multi-step process that involves the reaction of several chemical intermediates. The synthesis starts with the reaction of 2-chloroethylamine hydrochloride with sodium methoxide to yield 2-methoxyethylamine. This intermediate is then reacted with 3-methoxypropylamine to yield the primary amine precursor. The final step involves the reaction of the primary amine with benzenesulfonyl chloride to yield 2-(2-methoxyethylamino)-N-(3-methoxypropyl)benzenesulfonamide.

Scientific Research Applications

2-(2-methoxyethylamino)-N-(3-methoxypropyl)benzenesulfonamide has been extensively studied in preclinical models of chronic pain, including animal models of neuropathic pain and inflammatory pain. In these studies, 2-(2-methoxyethylamino)-N-(3-methoxypropyl)benzenesulfonamide has been shown to reduce pain behaviors and improve quality of life measures. Early clinical studies in humans have also shown promising results, with 2-(2-methoxyethylamino)-N-(3-methoxypropyl)benzenesulfonamide demonstrating efficacy in reducing pain in patients with post-herpetic neuralgia and diabetic neuropathy.